Cas no 1314974-61-2 (2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate)

2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate structure
1314974-61-2 structure
Product Name:2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate
CAS No:1314974-61-2
MF:C8H12F2O3
MW:194.175889968872
CID:1084431
PubChem ID:53471679
Update Time:2025-04-20

2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate Chemical and Physical Properties

Names and Identifiers

    • 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate
    • 2,2-Difluoro-5,5-dimethyl-1,3-cyclohexanedione hydrate (1:1)
    • 76185-12-1
    • 2,2-DIFLUORO-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE MONOHYDRATE
    • 1314974-61-2
    • 2,2-difluoro-5,5-dimethylcyclohexane-1,3-dione;hydrate
    • AKOS006332109
    • DTXSID70703713
    • 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione--water (1/1)
    • MFCD09039287
    • 1,3-Cyclohexanedione,2,2-difluoro-5,5-dimethyl-
    • 2,2-Difluoro-5,5-dimethyl-1,3-cyclohexanedione 1-hydrate
    • Inchi: 1S/C8H10F2O2.H2O/c1-7(2)3-5(11)8(9,10)6(12)4-7;/h3-4H2,1-2H3;1H2
    • InChI Key: KKPJGAPWBYPISG-UHFFFAOYSA-N
    • SMILES: FC1(C(CC(C)(C)CC1=O)=O)F.O

Computed Properties

  • Exact Mass: 194.07545056g/mol
  • Monoisotopic Mass: 194.07545056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.1Ų
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